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Compound of Interest

Compound Name: 2-Oxoadipic acid

Cat. No.: B1198116

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the extraction and quantification of 2-oxoadipic
acid from plasma samples. The methodologies outlined are suitable for researchers in
metabolic disease, nutritional science, and drug development who are interested in quantifying
this key intermediate of lysine and tryptophan metabolism. The protocols cover sample
preparation, extraction, and subsequent analysis by both Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

2-Oxoadipic acid is a crucial alpha-keto acid that serves as an intermediate in the catabolic
pathways of the essential amino acids L-lysine and L-tryptophan. Elevated levels of 2-
oxoadipic acid in plasma and urine can be indicative of inborn errors of metabolism, such as
2-oxoadipic aciduria, which results from a deficiency in the 2-oxoadipate dehydrogenase
enzyme complex. Accurate and reliable quantification of 2-oxoadipic acid in plasma is
therefore essential for the diagnosis and monitoring of these metabolic disorders, as well as for
broader metabolic profiling in various research contexts.

The following protocols detail a robust method for the extraction of 2-oxoadipic acid from
plasma using protein precipitation, a widely used technique for the effective removal of proteins

prior to mass spectrometry analysis.[1]
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Metabolic Context of 2-Oxoadipic Acid

The degradation pathways of lysine and tryptophan converge at the formation of 2-oxoadipic
acid. In the mitochondrial matrix, 2-oxoadipic acid is oxidatively decarboxylated to glutaryl-
CoA by the 2-oxoadipate dehydrogenase complex. This process is a critical step in the

catabolism of these amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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